Cas no 898787-60-5 (3-(4-Chlorophenyl)-3'-methylpropiophenone)
898787-60-5 structure
Product Name:3-(4-Chlorophenyl)-3'-methylpropiophenone
CAS No:898787-60-5
MF:C16H15ClO
MW:258.742703676224
CID:870837
PubChem ID:24726069
Update Time:2025-04-19
3-(4-Chlorophenyl)-3'-methylpropiophenone Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-chlorophenyl)-1-(3-methylphenyl)propan-1-one
- 3-(4-CHLOROPHENYL)-3'-METHYLPROPIOPHENONE
- AKOS016021847
- MFCD03843453
- 898787-60-5
- DTXSID40644462
- 3-(4-Chlorophenyl)-3'-methylpropiophenone
-
- MDL： MFCD03843453
- Inchi： 1S/C16H15ClO/c1-12-3-2-4-14(11-12)16(18)10-7-13-5-8-15(17)9-6-13/h2-6,8-9,11H,7,10H2,1H3
- InChI Key： VFAOKBRFTYAYBF-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)CCC(C1C=CC=C(C)C=1)=O
Computed Properties
- Exact Mass: 258.08100
- Monoisotopic Mass: 258.0811428g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.142
- Boiling Point: 401°C at 760 mmHg
- Flash Point: 229.7°C
- Refractive Index: 1.577
- PSA: 17.07000
- LogP: 4.46390
3-(4-Chlorophenyl)-3'-methylpropiophenone Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
3-(4-Chlorophenyl)-3'-methylpropiophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C099865-250mg |
3-(4-Chlorophenyl)-3'-methylpropiophenone |
898787-60-5 | 250mg |
$ 440.00 | 2022-06-06 | ||
| TRC | C099865-500mg |
3-(4-Chlorophenyl)-3'-methylpropiophenone |
898787-60-5 | 500mg |
$ 735.00 | 2022-06-06 | ||
| Fluorochem | 206202-1g |
3-(4-chlorophenyl)-3'-methylpropiophenone |
898787-60-5 | 97% | 1g |
￡540.00 | 2022-03-01 | |
| Fluorochem | 206202-2g |
3-(4-chlorophenyl)-3'-methylpropiophenone |
898787-60-5 | 97% | 2g |
￡1013.00 | 2022-03-01 | |
| Fluorochem | 206202-5g |
3-(4-chlorophenyl)-3'-methylpropiophenone |
898787-60-5 | 97% | 5g |
￡2025.00 | 2022-03-01 | |
| A2B Chem LLC | AD03230-1g |
3-(4-Chlorophenyl)-3'-methylpropiophenone |
898787-60-5 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AD03230-2g |
3-(4-Chlorophenyl)-3'-methylpropiophenone |
898787-60-5 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AD03230-5g |
3-(4-Chlorophenyl)-3'-methylpropiophenone |
898787-60-5 | 97% | 5g |
$2291.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1782771-1g |
3-(4-Chlorophenyl)-3'-methylpropiophenone |
898787-60-5 | 98% | 1g |
￥25245.00 | 2024-04-26 |
3-(4-Chlorophenyl)-3'-methylpropiophenone Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
898787-60-5 (3-(4-Chlorophenyl)-3'-methylpropiophenone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
